Cas no 773851-04-0 (2,1-Benzisoxazol-3(1H)-one,5-fluoro-)

• Product Name: 2,1-Benzisoxazol-3(1H)-one,5-fluoro-
• CAS No: 773851-04-0
• MF: C₇H₄FNO₂
• MW: 153.110565185547
• CID: 552208
• PubChem ID: 105429821
• Update Time: 2025-04-19

2,1-Benzisoxazol-3(1H)-one,5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazol-3(1H)-one,5-fluoro-
• 2,1-Benzisoxazol-3(1H)-one,5-fluoro-(9CI)
• SCHEMBL16695830
• 773851-04-0
• A914452
• 5-fluorobenzo[c]isoxazol-3(1H)-one
• 5-fluoro-1H-2,1-benzoxazol-3-one

• Inchi： 1S/C7H4FNO2/c8-4-1-2-6-5(3-4)7(10)11-9-6/h1-3,9H
• InChI Key： AINJFXMFKJTXEB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(=O)ON2)C=1

Computed Properties

• Exact Mass: 153.02262
• Monoisotopic Mass: 153.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides